molecular formula C22H21NO3 B7468709 N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide

Cat. No. B7468709
M. Wt: 347.4 g/mol
InChI Key: VUPIXSXQTSVAGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide, also known as ethyl-2-hydroxy-2,2-diphenylacetate, is a chemical compound with potential applications in scientific research. This compound belongs to the class of diphenylacetamides and has been synthesized using various methods. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for laboratory experiments have been studied. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide involves the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that plays a crucial role in DNA replication, transcription, and repair. Inhibition of this enzyme can lead to DNA damage and cell death. N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide binds to the DNA-topoisomerase II complex and prevents the enzyme from completing its catalytic cycle, leading to DNA damage and apoptosis.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been shown to exhibit cytotoxic activity against cancer cells. It has also been found to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. In addition, this compound has been reported to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide in laboratory experiments is its potential as an anticancer agent. Its cytotoxic activity against various cancer cell lines makes it a promising candidate for further research. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide. One potential direction is to investigate its potential as a treatment for bacterial infections. Another direction is to explore its anti-inflammatory and antioxidant properties and their potential applications in treating various diseases. Additionally, further studies could be conducted to optimize the synthesis method and improve the compound's solubility in water, making it more viable for laboratory experiments.

Synthesis Methods

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been synthesized using various methods. One of the most commonly used methods involves the reaction of ethyl 2-bromo-2,2-diphenylacetate with 4-ethoxyaniline in the presence of a base such as potassium carbonate. The resulting product is then hydrolyzed using hydrochloric acid to obtain the desired compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide has been used in scientific research for various purposes. One of the main applications is as a potential anticancer agent. Studies have shown that this compound exhibits cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. It is believed to induce apoptosis in cancer cells by inhibiting the activity of the enzyme topoisomerase II.

properties

IUPAC Name

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21NO3/c1-2-26-20-15-13-19(14-16-20)23-21(24)22(25,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-16,25H,2H2,1H3,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VUPIXSXQTSVAGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethoxyphenyl)-2-hydroxy-2,2-diphenylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.